Cas no 360795-67-1 (Benzoic acid, 2-isocyano-, ethyl ester)

• Product Name: Benzoic acid, 2-isocyano-, ethyl ester
• CAS No: 360795-67-1
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2940414
• PubChem ID: 2769507
• Update Time: 2024-03-01

Benzoic acid, 2-isocyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-isocyano-, ethyl ester

• Inchi： 1S/C10H9NO2/c1-3-13-10(12)8-6-4-5-7-9(8)11-2/h4-7H,3H2,1H3
• InChI Key： HDYXYOBBXINYQO-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1[N+]#[C-])(=O)OCC

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters